N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H17N3O6
• Molecular Weight: 455.4 g/mol
• IUPAC Name: N-[(Z)-[5-(4-methoxy-2-nitrophenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H17N3O6/c1-32-16-7-9-19(21(12-16)28(30)31)22-11-8-17(33-22)14-26-27-25(29)24-13-20-18-5-3-2-4-15(18)6-10-23(20)34-24/h2-14H,1H3,(H,27,29)/b26-14-
• InChI Key: NGXWYRMOGNOAPV-WGARJPEWSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)C2=CC=C(O2)/C=N\NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)[N+](=O)[O-]
• SMILES: COC1=CC(=C(C=C1)C2=CC=C(O2)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)[N+](=O)[O-]

Description

N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide, also known as NMNFCH, is a synthetic compound that has gained increasing attention in scientific research. It belongs to the class of hydrazide derivatives and exhibits a wide range of biological activities.

Mechanism of Action

The mechanism of action of N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed to exert its biological activities through multiple pathways. It has been shown to inhibit the expression of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide also induces apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial function. Moreover, it has been demonstrated to scavenge free radicals and protect cells from oxidative stress.
Biochemical and physiological effects:
N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide has been shown to have a significant impact on various biochemical and physiological processes. It has been reported to reduce the levels of inflammatory markers, such as TNF-α, IL-1β, and IL-6, in animal models of inflammation. N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide also inhibits the growth and metastasis of cancer cells by inducing cell cycle arrest and apoptosis. Furthermore, it has been demonstrated to enhance the antioxidant defense system and protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is its broad spectrum of biological activities, which makes it a promising candidate for drug development. It is also relatively easy to synthesize and purify, which makes it accessible for laboratory experiments. However, one of the limitations of N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide. One of the potential applications is its use as a chemotherapeutic agent for cancer treatment. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties. Moreover, N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide has the potential to be used as a scaffold for the development of novel compounds with enhanced biological activities. Additionally, the use of N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide as a drug delivery system needs to be explored further to improve its efficacy and specificity.
Conclusion:
In conclusion, N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is a synthetic compound that exhibits a wide range of biological activities and has potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and optimize its pharmacological properties.

Synthesis Methods

The synthesis of N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide involves the condensation reaction of 2-nitro-4-methoxybenzaldehyde, furfural, and naphtho[2,1-b]furan-2-carbohydrazide in the presence of acetic acid and ethanol. The reaction yields a yellow solid, which is purified by recrystallization. The purity of the compound is confirmed by melting point, TLC, and spectral analysis.

Scientific Research Applications

N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It exhibits a broad spectrum of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. N'-[(5-{2-nitro-4-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide also has the potential to be used as a drug delivery system due to its ability to penetrate cell membranes.